Cas no 231297-64-6 (Ethanone,1-(4-methyl-1,2,3-thiadiazol-5-yl)-)

Ethanone,1-(4-methyl-1,2,3-thiadiazol-5-yl)- is a heterocyclic ketone compound featuring a 1,2,3-thiadiazole ring substituted with a methyl group at the 4-position and an acetyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the thiadiazole ring enhances its potential as a building block for biologically active molecules, offering opportunities for derivatization. Its well-defined chemical properties and stability under controlled conditions facilitate precise applications in research and industrial processes. The compound is typically handled under standard laboratory safety protocols due to its reactive functional groups.
Ethanone,1-(4-methyl-1,2,3-thiadiazol-5-yl)- structure
231297-64-6 structure
Product Name:Ethanone,1-(4-methyl-1,2,3-thiadiazol-5-yl)-
CAS No:231297-64-6
MF:C5H6N2OS
MW:142.178939342499
CID:245274
PubChem ID:23003518
Update Time:2025-06-07

Ethanone,1-(4-methyl-1,2,3-thiadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(4-methyl-1,2,3-thiadiazol-5-yl)-
    • Ethanone, 1-(4-methyl-1,2,3-thiadiazol-5-yl)- (9CI)
    • 231297-64-6
    • 1-(4-methyl-1,2,3-thiadiazol-5-yl)ethanone
    • EN300-703135
    • 1-(4-methylthiadiazol-5-yl)ethanone
    • SCHEMBL6168889
    • 1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-one
    • Z1216858315
    • YUBNLAJRDTXTQJ-UHFFFAOYSA-N
    • AKOS017372510
    • 5-Acetyl-4-methyl-1,2,3-thiadiazole
    • Inchi: 1S/C5H6N2OS/c1-3-5(4(2)8)9-7-6-3/h1-2H3
    • InChI Key: YUBNLAJRDTXTQJ-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=C(C)N=N1

Computed Properties

  • Exact Mass: 142.02
  • Monoisotopic Mass: 142.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1A^2
  • XLogP3: 0.9

Ethanone,1-(4-methyl-1,2,3-thiadiazol-5-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM515292-1g
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231297-64-6 97%
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Enamine
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$226.0 2023-07-06
Enamine
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Enamine
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Enamine
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Enamine
EN300-703135-2.5g
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Enamine
EN300-703135-5.0g
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Enamine
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